N-cyclohexyl-1-(4-methylbenzyl)piperidine-4-carboxamide

• IUPAC Name: N-cyclohexyl-1-[(4-methylphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H30N2O/c1-16-7-9-17(10-8-16)15-22-13-11-18(12-14-22)20(23)21-19-5-3-2-4-6-19/h7-10,18-19H,2-6,11-15H2,1H3,(H,21,23)
• InChI Key: GVSOICCNHVKRLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCC(CC2)C(=O)NC3CCCCC3
• Molecular Formula: C20H30N2O
• Molecular Weight: 314.5 g/mol

Description

N-cyclohexyl-1-(4-methylbenzyl)piperidine-4-carboxamide: is a synthetic compound that belongs to the class of piperidine derivatives. Piperidine derivatives are known for their wide range of applications in medicinal chemistry due to their diverse biological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-cyclohexyl-1-(4-methylbenzyl)piperidine-4-carboxamide typically involves the reaction of piperidine derivatives with cyclohexyl and 4-methylbenzyl groups under controlled conditions. The process may include steps such as hydrogenation, cyclization, and amination .

Industrial Production Methods: Industrial production of this compound may involve multi-step synthesis processes that are optimized for yield and purity. These processes often use catalysts and specific reaction conditions to ensure the efficient production of the compound .

Chemical Reactions Analysis

Types of Reactions: N-cyclohexyl-1-(4-methylbenzyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and alkylating agents.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce ketones or aldehydes, while reduction may produce alcohols .

Scientific Research Applications

N-cyclohexyl-1-(4-methylbenzyl)piperidine-4-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclohexyl-1-(4-methylbenzyl)piperidine-4-carboxamide involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

• N-cyclohexyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide
• 4-amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides

Comparison: N-cyclohexyl-1-(4-methylbenzyl)piperidine-4-carboxamide is unique due to its specific structure, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it suitable for specific applications .